Cas no 898044-42-3 ((S)-3-Benzyl-1-methyl-piperazine)

• Product Name: (S)-3-Benzyl-1-methyl-piperazine
• CAS No: 898044-42-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD20668831
• CID: 4658999
• Update Time: 2025-10-28

(S)-3-Benzyl-1-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Benzyl-1-methyl-piperazine
• (3s)-3-benzyl-1-methylpiperazine
• (S)-3-Benzyl-1-methylpiperazine
• (3S)-3-Benzyl-1-methylpiperazine dihydrochloride
• YKB04442
• 8691AH

• MDL： MFCD20668831
• Inchi： 1S/C12H18N2/c1-14-8-7-13-12(10-14)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3/t12-/m0/s1
• InChI Key： NJHPPXZJEYFKMD-LBPRGKRZSA-N
• SMILES： N1(C)CCN[C@@H](CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 287.3±20.0 °C at 760 mmHg
• Flash Point: 116.9±12.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-3-Benzyl-1-methyl-piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-3-Benzyl-1-methyl-piperazine

Recent Advances in the Study of (S)-3-Benzyl-1-methyl-piperazine (CAS: 898044-42-3) in Chemical Biology and Pharmaceutical Research

(S)-3-Benzyl-1-methyl-piperazine (CAS: 898044-42-3) is a chiral piperazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, synthetic routes, and emerging therapeutic potentials.

One of the most notable advancements in the study of (S)-3-Benzyl-1-methyl-piperazine is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the construction of ligands targeting G protein-coupled receptors (GPCRs), which are critical in modulating various physiological processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of dopamine D3 receptor antagonists, showing promising results in preclinical models of Parkinson's disease. The study emphasized the compound's ability to enhance binding affinity and selectivity, underscoring its value in CNS drug development.

In addition to its applications in CNS disorders, (S)-3-Benzyl-1-methyl-piperazine has also been investigated for its anticancer properties. A recent Nature Communications article (2024) detailed its use as a building block for small-molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The study revealed that derivatives of this compound exhibited potent inhibitory effects on specific oncogenic pathways, with minimal off-target toxicity. These findings suggest its potential as a lead compound for next-generation anticancer therapies.

Another area of interest is the compound's role in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel antimicrobial agents, demonstrating efficacy against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (S)-3-Benzyl-1-methyl-piperazine. A 2024 Organic Process Research & Development paper described a scalable and enantioselective synthesis route, achieving high yields and purity. This methodological improvement is expected to facilitate its broader adoption in pharmaceutical manufacturing, reducing costs and environmental impact.

In conclusion, (S)-3-Benzyl-1-methyl-piperazine (CAS: 898044-42-3) represents a promising scaffold in drug discovery, with demonstrated applications across multiple therapeutic areas. Ongoing research continues to uncover its potential, driven by its structural versatility and pharmacological efficacy. Future studies are likely to explore its use in combination therapies and targeted drug delivery systems, further expanding its impact on the pharmaceutical industry.